![molecular formula C12H8ClN3 B8467238 3-Chlorobenzo[f][1,7]naphthyridin-5-amine](/img/structure/B8467238.png)
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REACTION_CXSMILES
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C(OC([NH:8][C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][C:10]=1B(O)O)=O)(C)(C)C.Br[C:19]1[C:20]([C:26]#[N:27])=[N:21][C:22]([Cl:25])=[CH:23][CH:24]=1.C(=O)([O-])[O-].[K+].[K+]>C1(C)C=CC=CC=1.CO.ClCCl.O>[Cl:25][C:22]1[CH:23]=[CH:24][C:19]2[C:20](=[C:26]([NH2:27])[N:8]=[C:9]3[CH:14]=[CH:13][CH:12]=[CH:11][C:10]3=2)[N:21]=1 |f:2.3.4|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)NC1=C(C=CC=C1)B(O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC=1C(=NC(=CC1)Cl)C#N
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Name
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tetrakis(triphenyl-phosphine)palladium
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Type
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CUSTOM
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Details
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stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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After cooling to ambient temperature
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Type
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CUSTOM
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Details
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The two phases were separated
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted twice with 2% methanol in dichloromethane
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Type
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WASH
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Details
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The combined organic layers were washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous MgSO4
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Type
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CONCENTRATION
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Details
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concentrated en vacuo
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Type
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CUSTOM
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Details
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The crude product was purified by flash chromatography on a COMBIFLASH® system (ISCO)
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Type
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CUSTOM
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Details
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to give a solid, which
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Type
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CUSTOM
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Details
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was then triturated in 10% ethyl acetate in hexane
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Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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ClC1=NC2=C(N=C3C(=C2C=C1)C=CC=C3)N
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
